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Compound of Interest

Compound Name: 1H-pyrazole-4-sulfonyl chloride

Cat. No.: B1322724 Get Quote

This technical guide provides a comprehensive overview of 1H-pyrazole-4-sulfonyl chloride,

a key intermediate in synthetic organic chemistry. The document is intended for researchers,

scientists, and professionals in the field of drug development and medicinal chemistry, offering

detailed information on its chemical properties, synthesis, and safety considerations.

Core Molecular Data
1H-Pyrazole-4-sulfonyl chloride is a heterocyclic organic compound containing a pyrazole

ring functionalized with a sulfonyl chloride group. This reactive moiety makes it a valuable

building block for the synthesis of a variety of sulfonamide derivatives, which are of significant

interest in the development of new therapeutic agents.

Physicochemical Properties
The fundamental molecular and physical properties of 1H-pyrazole-4-sulfonyl chloride are

summarized in the table below for quick reference.
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Property Value Reference

Molecular Formula C₃H₃ClN₂O₂S [1]

Molecular Weight 166.59 g/mol [1]

Appearance Solid

CAS Number 438630-64-9 [2]

InChI
1S/C3H3ClN2O2S/c4-9(7,8)3-

1-5-6-2-3/h1-2H,(H,5,6)

SMILES ClS(=O)(=O)c1cn[nH]c1

Synthesis Protocol
The synthesis of pyrazole-4-sulfonyl chlorides is a critical step in the preparation of pyrazole

sulfonamides. The following is a generalized experimental protocol for the sulfonylation of a

pyrazole ring, based on established literature procedures. This specific example details the

synthesis of a related compound, 3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride, which

illustrates the core methodology.

Reaction: Sulfonylation of 3,5-dimethyl-1H-pyrazole.[3]

Materials:

3,5-dimethyl-1H-pyrazole

Chloroform (CHCl₃)

Chlorosulfonic acid (ClSO₃H)

Thionyl chloride (SOCl₂)

Dichloromethane (CH₂Cl₂)

Ice-cold water

Sodium sulfate (Na₂SO₄)
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Procedure:

A solution of 3,5-dimethyl-1H-pyrazole (25 g, 260 mmol) in 75 mL of chloroform is prepared.

[3]

This mixture is slowly added to a stirred solution of chlorosulfonic acid (166.7 g, 1430 mmol)

in 175 mL of chloroform at 0 °C under a nitrogen atmosphere.[3]

The reaction temperature is then raised to 60 °C, and stirring is continued for 10 hours.[3]

Thionyl chloride (40.8 g, 343.2 mmol) is added to the reaction mixture at 60 °C over a period

of 20 minutes.[3]

The reaction is stirred for an additional 2 hours at 60 °C. The progress of the reaction is

monitored by Thin Layer Chromatography (TLC).[3]

Upon completion, the reaction mass is cooled to 0–10 °C and then added to a mixture of

dichloromethane and ice-cold water.[3]

The organic layer is separated, dried over sodium sulfate, and evaporated under vacuum to

yield the final product, 3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride.[3]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of a pyrazole-4-sulfonyl chloride

derivative.
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Caption: Workflow for the synthesis of pyrazole-4-sulfonyl chloride.
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Safety and Handling
1H-Pyrazole-4-sulfonyl chloride is a reactive chemical and should be handled with

appropriate safety precautions. It is classified as a substance that causes severe skin burns

and eye damage.[1] It may also cause an allergic skin reaction and respiratory irritation.[1]

Therefore, handling should be performed in a well-ventilated fume hood with personal

protective equipment, including gloves, safety goggles, and a lab coat. Sulfonyl chlorides can

react with moisture and water, potentially releasing toxic gases, so storage in a dry, inert

atmosphere is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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